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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety and handling precautions for
Norcarane (Bicyclo[4.1.0]heptane). Given its use as a mechanistic probe in enzymatic studies
and as a building block in chemical synthesis, a thorough understanding of its properties and
potential hazards is critical for ensuring laboratory safety and experimental integrity. This
document summarizes key physical and chemical properties, outlines safe handling and
emergency procedures, and provides visual workflows for safe laboratory practices.

Core Safety and Physical Properties

Norcarane is a colorless liquid with a unique cage-like structure, known for its high reactivity.[1]
While specific quantitative toxicological data such as LD50 and permissible exposure limits are
not readily available in public databases, the available safety data sheets (SDS) provide
gualitative guidance for safe handling. All personnel should treat Norcarane with a high degree
of caution, assuming it to be a hazardous substance.

Physical and Chemical Data
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A summary of Norcarane's key physical and chemical properties is presented below for easy

reference.

Property Value Source
Molecular Formula C7Ha12 [1112][3]
Molecular Weight 96.17 g/mol [2][3]
CAS Number 286-08-8 [2][3]
Appearance Colorless liquid [1114]
Boiling Point 116-117 °C at 760 mmHg [1][4]15]
Density 0.914 g/mL [1114]
Flash Point -0.2 £ 11.7 °C (Predicted) [1]

Vapor Pressure

21.6 mmHg at 25°C

[1]

Refractive Index

1.488 (at 25°C)

[1]

Synonyms

Bicyclo[4.1.0]heptane, 1,2-

methylenecyclohexane

[3](5]

Hazard Identification and Precautionary Measures

While detailed toxicological studies are not widely published, the primary hazards associated

with Norcarane are related to its flammability and potential for adverse effects upon contact or

inhalation. Vapors may form explosive mixtures with air.[6]

General Precautions:

e Avoid Contact: Direct contact with skin and eyes should be strictly avoided.[2]

e Prevent Inhalation: Avoid breathing vapors, mist, or gas.[2] Work should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[6]

e Prevent Ingestion: Never ingest Norcarane. Do not eat, drink, or smoke in areas where it is

handled.
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» Control Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[6]
Use explosion-proof electrical equipment and non-sparking tools.[6]

e Grounding: Take precautionary measures against static discharge by grounding and bonding
containers and receiving equipment.[6]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to standardized laboratory protocols is essential when working with Norcarane. The
following sections detail recommended procedures for handling, storage, and emergency
response.

Personal Protective Equipment (PPE)

» Eye Protection: Wear chemical safety goggles or a face shield.
¢ Hand Protection: Use chemically resistant gloves (e.g., nitrile).
o Body Protection: A flame-retardant lab coat and closed-toe shoes are mandatory.

» Respiratory Protection: If working outside of a fume hood or if vapors/aerosols are
generated, a suitable respirator is required.[6]

Handling and Storage
e Handling:

o Work under a chemical fume hood.[6]
o Avoid the formation of dust and aerosols.[2]
o Use only non-sparking tools.[6]

e Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
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o Keep away from heat and sources of ignition.[6]

o Store under an inert gas.[6]

Accidental Release Measures

o Evacuate: Evacuate personnel to a safe area.
o Ventilate: Ensure adequate ventilation.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
product to enter drains.

o Clean-up: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a
suitable, closed container for disposal.

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and consult a physician.[2]

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Consult a physician if irritation persists.[2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[2]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician
immediately.[2]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[2]

o Specific Hazards: Vapors can travel a considerable distance to a source of ignition and flash
back.
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o Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[2]

Visualizing Safe Practices

To further aid researchers, the following diagrams illustrate key workflows and logical
relationships for the safe handling of Norcarane.
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Caption: Workflow for the safe handling of Norcarane in a laboratory setting.
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Caption: Recommended first-aid actions following exposure to Norcarane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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